Cas no 50366-58-0 ( )

  structure
  structure
Product Name: 
CAS No:50366-58-0
MF:C12H16O3S
MW:240.318642616272
CID:933646
PubChem ID:322752
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-propylsulfonylpropan-1-one
    • 50366-58-0
    • NSC280875
    • NSC-280875
    • DTXSID80314152
    • 1-Phenyl-3-(propane-1-sulfonyl)propan-1-one
    •  
    • Inchi: 1S/C12H16O3S/c1-2-9-16(14,15)10-8-12(13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
    • InChI Key: OMIZSKBMWVZVNS-UHFFFAOYSA-N
    • SMILES: S(CCC)(CCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 240.08208
  • Monoisotopic Mass: 240.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Density: 1.155
  • Boiling Point: 436.6°C at 760 mmHg
  • Flash Point: 272.9°C
  • Refractive Index: 1.522
  • PSA: 51.21
  • LogP: 3.16500
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd